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Compound of Interest

Compound Name: Isonicotinic acid N-oxide

Cat. No.: B076485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isonicotinic acid N-oxide is a pyridine derivative and a potential metabolite of Isoniazid, a

primary drug used in the treatment of tuberculosis.[1][2] Isoniazid is metabolized in the liver

through pathways such as acetylation and hydrolysis.[3][4] The hydrolysis of Isoniazid or its

acetylated form yields isonicotinic acid (INA).[5][6] Subsequent oxidation of the pyridine

nitrogen in isonicotinic acid results in the formation of Isonicotinic acid N-oxide. Accurate and

sensitive quantification of this metabolite is essential for pharmacokinetic studies, drug

metabolism research, and toxicological assessments.

This document provides detailed application notes and protocols for the quantification of

Isonicotinic acid N-oxide using modern analytical techniques, primarily focusing on High-

Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Mass

Spectrometry (MS) detection.

Metabolic Context of Isonicotinic Acid N-oxide
Isonicotinic acid N-oxide is formed in the metabolic cascade of Isoniazid. The primary

pathways involve the hydrolysis of Isoniazid to isonicotinic acid, which can then be further

oxidized. Understanding this pathway is crucial for interpreting analytical results in biological

matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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